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Compound of Interest

Compound Name: Egfr-IN-27

Cat. No.: B15143854 Get Quote

Disclaimer: Initial searches for the specific compound "Egfr-IN-27" did not yield any definitive

chemical structure or associated scientific data. Therefore, this guide focuses on Gefitinib

(Iressa®), a well-characterized, first-generation Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase inhibitor, to serve as a comprehensive and representative example for

researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
Gefitinib is a synthetic anilinoquinazoline derivative that acts as a potent and selective inhibitor

of the EGFR tyrosine kinase. Its chemical and physical properties are crucial for its formulation,

delivery, and interaction with its biological target.
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Identifier Value

IUPAC Name
N-(3-chloro-4-fluorophenyl)-7-methoxy-6-(3-

morpholinopropoxy)quinazolin-4-amine

SMILES
COC1=CC2=C(C=C1OCCN1CCOCC1)N=CN=

C2NC1=CC=C(F)C(Cl)=C1

InChI

InChI=1S/C22H24ClFN4O3/c1-29-20-13-19-

16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-

14-25-19)27-15-3-4-18(24)17(23)11-15/h3-4,11-

14H,2,5-10H2,1H3,(H,25,26,27)

CAS Number 184475-35-2

Physicochemical Properties
Property Value

Molecular Formula C22H24ClFN4O3

Molecular Weight 446.90 g/mol [1]

Appearance White solid powder

Melting Point Not specified in retrieved results

Boiling Point Not specified in retrieved results

Solubility

Soluble in DMSO (up to 40 mg/ml) and Ethanol

(up to 4 mg/ml). Sparingly soluble at pH < 4 and

very poorly soluble in water.[1][2][3]

pKa 5.4 and 7.2[4]

LogP 3.2

Mechanism of Action and Signaling Pathway
Gefitinib exerts its therapeutic effect by targeting the intracellular tyrosine kinase domain of

EGFR. EGFR is a member of the ErbB family of receptor tyrosine kinases and plays a pivotal
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role in regulating cell proliferation, survival, and differentiation. In many cancers, EGFR is

overexpressed or harbors activating mutations, leading to uncontrolled cell growth.

Gefitinib is an ATP-competitive inhibitor, meaning it binds to the ATP-binding site of the EGFR

tyrosine kinase domain. This binding prevents the autophosphorylation of EGFR, which is a

critical step in the activation of downstream signaling cascades. By blocking this initial step,

Gefitinib effectively inhibits the pro-survival and proliferative signals mediated by the primary

EGFR signaling pathways: the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-

mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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